Journal Name:Journal of Environmental Engineering and Landscape Management
Journal ISSN:1648-6897
IF:1.302
Journal Website:http://www.tandfonline.com/toc/teel20/current
Year of Origin:0
Publisher:Vilnius Gediminas Technical University
Number of Articles Per Year:28
Publishing Cycle:Quarterly
OA or Not:Yes
Analysis of combustion gases from large-scale electric vehicle fire tests
Journal of Environmental Engineering and Landscape Management ( IF 1.302 ) Pub Date: 2023-05-25 , DOI: 10.1016/j.firesaf.2023.103829
Fires involving electric vehicles have attracted considerable attention in the media. In particular, the toxic gases released upon combustion of electric vehicles and lithium-ion batteries has been a major concern. In this study, the results of six large-scale vehicle fire tests are presented including three electric vehicles, two internal combustion engine vehicles, and one electric vehicle with the battery pack removed. Additionally, separate battery component tests were performed. In two of the vehicle fire tests a sprinkler system was used to assess the effect of water application on the combustion gases. Furthermore, calculations of the heat release rate, peak heat release rate and total heat release were performed, as well as chemical analysis of gas and soot. Peak heat release rate and total heat release were affected by the fire scenario and vehicle model, but not significantly by the type of powertrain. Regarding the combustion gases, hydrogen fluoride represented the largest difference between electric vehicles and internal combustion engine vehicles. Additionally, battery specific metals such as manganese, nickel, cobalt and lithium were found in higher concentrations in the electric vehicle tests than in the internal combustion vehicle tests, in which larger quantities of lead were found.
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Combustion of spherical PMMA samples in still air simulated using a skeletal chemical kinetic mechanism
Journal of Environmental Engineering and Landscape Management ( IF 1.302 ) Pub Date: 2023-05-13 , DOI: 10.1016/j.firesaf.2023.103807
The combustion of spherical samples of polymethyl methacrylate (PMMA) under natural convection was studied experimentally and by CFD simulation. Species mole fraction and temperature profiles in the flame were measured by microprobe mass spectrometry and microthermocouples. Gas flow around a solid sphere was modeled using the full Navier–Stokes equations for a multicomponent mixture, with a skeletal chemical kinetic mechanism taking into account heat transfer, convection, and radiation. A kinetic model has been developed that includes the surface pyrolysis of PMMA and a skeletal kinetic mechanism for the gas-phase combustion of its monomer, methyl methacrylate (MMA). Satisfactory agreement between the experimental data and the results of 3D modeling for the chemical and thermal structure of the flame has proven the efficiency of the proposed chemical kinetic model. An analysis of the obtained data has shown that in the diffusion combustion of the spherical samples, the region of the stoichiometric composition of the gas mixture does not coincide with the region of maximum temperature. It has been found that under the conditions studied, gas-phase MMA decomposition proceeds mainly through radical reactions and unimolecular decomposition plays only a minor role.
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Fire safety risks of external living walls and implications for regulatory guidance in England
Journal of Environmental Engineering and Landscape Management ( IF 1.302 ) Pub Date: 2023-05-18 , DOI: 10.1016/j.firesaf.2023.103816
External living walls (LWs) have aesthetic and environmental appeal, but these characteristics must not compromise fire safety. A review of legislation indicates there are no specific fire regulations or test standards for LWs in England. Furthermore, the 2013 UK Green wall guidance document (GWGD) contradicts current guidance in Approved Document B (ADB) for certain categories of buildings, yet ADB cites GWGD as “best practice”. We suggest the recommended reaction to fire testing methodology for LW systems (single burning item (SBI) EN13823/ignitability EN ISO11925-2 tests) is inappropriate for assessing their fire performance. Despite some limitations, the BS8414 full-scale test could be used to assess LW installations. While not identified in the GWGD or specifically recommended within ADB as a suitable test method for LWs, it is arguably more appropriate than reduced scale SBI testing, primarily because it accommodates full LW modules with planting, and uses a more appropriate fire size. To reduce testing costs, we propose the use of CFD fire modelling, or a modified SBI test to identify candidate LW products likely to pass BS8414 testing. Given the inherent variable nature of LWs and their associated fire properties, LW maintenance is considered essential for on-going compliance with fire safety requirements.
Detail
Numerical model of heat transfer for protected steel beam with cavity under ISO 834 standard fire
Journal of Environmental Engineering and Landscape Management ( IF 1.302 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.firesaf.2023.103876
The temperature distribution of a member is an essential factor in determining the structural behavior at high temperatures. This paper presents a methodology for predicting the temperature distribution of a steel beam with a membrane enclosure type of protection under the ISO 834 standard fire conditions using an Abaqus finite element model. In this research, to enhance the reliability of the Abaqus simulation model, the Fire Dynamic Simulator (FDS) was used to simulate the convection process within the cavity between the protection cover and the steel beam. Thermal properties of steel and protection cover were adopted from Eurocode 3 and manufacturer's datasheets. The effects of damage to the fire protection cover on the beam at elevated temperatures were also discussed. It was found that using Abaqus in conjunction with FDS to consider the convective heat transfer within the cavity would predict the steel beam temperature more accurately than without considering the convective heat transfer.
Detail
Fire spread and burning dynamics of non-uniform wood crib for evolved design fire scenarios
Journal of Environmental Engineering and Landscape Management ( IF 1.302 ) Pub Date: 2023-06-24 , DOI: 10.1016/j.firesaf.2023.103840
The ‘travelling fire’ models have been used to describe the localised and travelling burning of uniform fuel bed in large open-plan building space. However, fuel is typically distributed non-uniformly in the built environment, leading to complex fire spread behaviours. This paper investigates the effect of non-uniform fuel load distribution on fire development in a sufficiently-ventilated space. A series of fire tests up to 3.5 MW with different wood crib layouts are categorised into two types, i.e., non-uniform and continuous, and non-uniform and discontinuous. The leading and trailing edges of the flame, height of flame, and fire spread rates are estimated using visual evidence. The non-uniform fuel load distribution fundamentally changes the spreading behaviour of fire. On a continuous wood crib, the fire spread rate and fire size are generally proportional to the fuel load density when the arrangement of the wood crib is similar. However, when wood cribs are discontinuous, the fire dynamics depend more on the localised burning size and gaps between fuels. Furthermore, very distinct fire behaviours were observed for fuel loads with different porosity. This work reveals the possible under-estimation of fire hazards of assuming evenly distributed fuel load and suggests considering design fire scenarios of non-uniform fuel load distribution in the performance-based fire safety design.
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Structural-fire responses forecasting via modular AI
Journal of Environmental Engineering and Landscape Management ( IF 1.302 ) Pub Date: 2023-07-05 , DOI: 10.1016/j.firesaf.2023.103863
This study analyses the structural response of an aluminium reticulated roof structure that is constructed at Sichuan Fire Research Institute (Sichuan, China), and to be tested in fire. The structural fire behaviour under 960 localised fire scenarios is considered first, and then used to construct a database for training a modular artificial intelligence (AI) system for real-time forecasting. The system consists of several AI models, each of which predicts the displacement at a specific monitoring point. These individual predictions are then combined to generate a comprehensive forecast of the global structural-fire behaviour. The individual AI model utilized is a Long Short-Term Memory Recurrent Neural Network (LSTM RNN). The modular design allows different models to be modified or added as needed, making the system flexible and adaptable, and improving the accuracy and reliability of the predictions. The results demonstrate the effectiveness of the modular AI approach in accurately forecasting fire-induced structural collapses as indicated by the sensitivity the local models can have. The key objective of this research is to help to make informed decisions and prioritize efforts to minimize the risk of structural collapse in fire.
Detail
Causal Network Topology Analysis (CaNeTA) as a tool for risk assessment in fire safety engineering
Journal of Environmental Engineering and Landscape Management ( IF 1.302 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.firesaf.2023.103880
Risk assessment occupies an integral place in a wide range of areas regarding health and safety, and many risk assessment tools have been applied in the field of Fire Safety Engineering (FSE). However, FSE is facing a lack of diversity of risk methods, and they all have common drawbacks, particularly in those alike methods of generating fire scenarios that are relied upon in the fire safety design process. These drawbacks include the overlook of interdependencies between different fire safety systems, as well as the overreliance on the competence of the risk-analyst. As a result, we applied a novel methodology called the Causal Network Topology Analysis (CaNeTA) to the fire safety strategy for a multi-tenancy retail occupancy. The contributions include: 1) The causal network which interlinks the causalities between the status of individual fire safety systems. 2) The results from network analysis help analysts to observe and engage with overall system performance. 3) The suggestions on the criticality of the status of individual fire safety systems to optimise fire safety strategy. To conclude, the usage of CaNeTA reveals broader insights from the fire safety strategies objectively, to support fire safety design.
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Study of the extent and degree of water and heavy foam coverage of streams generated by a firefighting vehicle equipped with an SO3 jet engine
Journal of Environmental Engineering and Landscape Management ( IF 1.302 ) Pub Date: 2023-07-24 , DOI: 10.1016/j.firesaf.2023.103870
A number of real-scale field tests were carried out on a mobile turbine rescue and firefighting system (MTRFS), equipped with a 10 kN SO3 aircraft turbine, using the energy of exhaust gases to disperse water currents with an intensity of 6 m3min-1. The performed tests have proven the feasibility of applying a fog stream with the surface coverage intensity Iz ≥ 2 mm min−1 at a distance of 90 m and an area of 657 m2. The highest efficiency of the system was obtained at a distance between 25 and 70 m, with the maximum surface coverage intensity being Iz(max) = 14.43 mm min−1. These results indicate a significant potential for the use of water mist generated by jet engines in rescue operations conducted from a distance, e.g. elimination of hazardous substance clouds or operations intended to protect objects exposed to thermal radiation. On the other hand, significantly lower maximum surface coverage intensity generated by the water mist stream than that in the case of using the water monitor generating a droplet stream (Iz(max) = 113.48 mm min−1) indicates a much lower potential for extinguishing group A fires, which require significant wetting of the material. Tests carried out on the traditional vehicle system of supplying solid and dispersed water streams through a Turbo Jet monitor have demonstrated the necessary presence of these systems to achieve optimum operability of vehicles equipped with turbine extinguishing systems.
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A study of the characteristics of smoke stratification in lateral point smoke exhaust tunnel
Journal of Environmental Engineering and Landscape Management ( IF 1.302 ) Pub Date: 2023-06-02 , DOI: 10.1016/j.firesaf.2023.103833
In order to study flow stratification behavior in lateral smoke exhaust mode, experiments were carried out in reduced-scale model and numerical simulations model. The characteristics of smoke layer interface, smoke layer thickness, vertical temperature and normalized shear velocity in tunnel with different heat release rates were analyzed. The flow pattern was visualized by a semiconductor laser. The stratification pattern was found to fall into three regimes. Buoyancy, inertia force and suction force, as three factors affecting the flow stratification of smoke, are related by a new dimensionless number. At region I (Frs4.8), the stratification becomes unstable, the mixing between smoke and cold air was intense, and there is no obvious stratification interface.
Detail
Experimental study in open atmosphere and confined conditions of fire spread between adjacent electrical cabinets connected by cable trays
Journal of Environmental Engineering and Landscape Management ( IF 1.302 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.firesaf.2023.103872
Electrical cabinet-related fire events are among the most recorded fire events in nuclear power plants. As part of the OECD PRISME-3 project, four fire tests were carried out to highlight the fire spread paths from an open-door electrical cabinet (CC) to two adjacent closed-door electrical cabinets (ACs). The cabinets, separated by a double wall with an air gap, were connected by overhead and subfloor cable trays. These last ones were filled with either a “low” or “well-qualified” (LQ or WQ, respectively) cable type. Each cable type was used for two tests. In addition, tests were conducted either in open atmosphere conditions (two) or in confined and mechanically ventilated conditions (two). These tests highlighted three fire spread paths from the CC to the ACs. Regarding the first one through the double wall with an air gap, several ignitions of electrical components (used as targets) occurred in the ACs when the wall temperature near the ignited target exceeded 600 °C (or the heat flux incident to the target was higher than 26 kW/m2) whatever the test conditions. Furthermore, the two other fire spread paths through the overhead and subfloor cable trays were highlighted only if the LQ cable type was used.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
环境科学与生态学4区 ENVIRONMENTAL SCIENCES 环境科学4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
19.40 20 Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
https://mc.manuscriptcentral.com/seel